Cas no 393155-08-3 (Ethyl 1-2-(Methylamino)acetylpiperidine-4-carboxylate)

• Product Name: Ethyl 1-2-(Methylamino)acetylpiperidine-4-carboxylate
• CAS No: 393155-08-3
• MF: C₁₁H₂₀N₂O₃
• MW: 228.288103103638
• CID: 1512052
• PubChem ID: 43086020
• Update Time: 2025-10-21

Ethyl 1-2-(Methylamino)acetylpiperidine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• 4-Piperidinecarboxylic acid, 1-[(methylamino)acetyl]-, ethyl ester
• G21142
• ethyl1-[2-(methylamino)acetyl]piperidine-4-carboxylate
• CS-0256613
• Z104756670
• 393155-08-3
• AKOS005205999
• SCHEMBL7139017
• ethyl 1-[2-(methylamino)acetyl]piperidine-4-carboxylate
• EN300-65015
• Ethyl 1-2-(Methylamino)acetylpiperidine-4-carboxylate

• Inchi： 1S/C11H20N2O3/c1-3-16-11(15)9-4-6-13(7-5-9)10(14)8-12-2/h9,12H,3-8H2,1-2H3
• InChI Key： BZJHPMPGJMFICO-UHFFFAOYSA-N
• SMILES： O(CC)C(C1CCN(C(CNC)=O)CC1)=O

Computed Properties

• Exact Mass: 228.1475
• Monoisotopic Mass: 228.14739250g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 248
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 58.6Ų

Experimental Properties

• PSA: 58.64

Additional information on Ethyl 1-2-(Methylamino)acetylpiperidine-4-carboxylate

Comprehensive Overview of Ethyl 1-2-(Methylamino)acetylpiperidine-4-carboxylate (CAS No. 393155-08-3)

Ethyl 1-2-(Methylamino)acetylpiperidine-4-carboxylate (CAS No. 393155-08-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties and potential applications. This piperidine derivative features an ethyl ester group and a methylamino acetyl moiety, making it a versatile intermediate in synthetic chemistry. Researchers are increasingly exploring its role in drug discovery, particularly in the development of central nervous system (CNS) therapeutics and enzyme inhibitors.

The compound's molecular structure, characterized by the piperidine ring and carboxylate ester, offers a promising scaffold for modulating biological activity. Its CAS No. 393155-08-3 is frequently searched in academic databases and chemical catalogs, reflecting its relevance in modern medicinal chemistry. Recent studies highlight its potential in addressing neurodegenerative diseases, a hot topic in healthcare, as global populations age and demand for innovative treatments rises. Additionally, its ethyl ester group enhances solubility, a critical factor in drug formulation.

In the context of green chemistry and sustainable synthesis, Ethyl 1-2-(Methylamino)acetylpiperidine-4-carboxylate is also being investigated for its compatibility with eco-friendly reaction conditions. This aligns with the growing emphasis on reducing environmental impact in industrial processes. Researchers are optimizing its synthesis to minimize waste and energy consumption, addressing the sustainability concerns prevalent in today's scientific community.

Another area of interest is the compound's potential role in peptide mimetics, a field gaining traction due to the rise of biologics and targeted therapies. Its structural features allow it to mimic natural peptides, making it valuable for designing novel therapeutics with improved stability and bioavailability. This application is particularly relevant given the surge in demand for personalized medicine and precision healthcare solutions.

From a technical perspective, the synthesis of Ethyl 1-2-(Methylamino)acetylpiperidine-4-carboxylate involves multi-step organic reactions, often requiring chiral resolution to achieve enantiopure forms. This complexity underscores its importance in asymmetric synthesis, a key focus area for pharmaceutical manufacturers aiming to produce single-enantiomer drugs. The compound's CAS No. 393155-08-3 serves as a critical identifier for researchers sourcing high-purity samples for their experiments.

In summary, Ethyl 1-2-(Methylamino)acetylpiperidine-4-carboxylate (CAS No. 393155-08-3) represents a compelling subject of study at the intersection of organic chemistry, pharmacology, and materials science. Its diverse applications, from CNS drug development to sustainable synthesis, position it as a compound of enduring relevance in both academic and industrial settings. As research advances, its role in addressing pressing healthcare and environmental challenges will likely expand further.